2-(4-(Methylsulfonyl)phenyl)-1-(4-(6-(trifluoromethoxy)benzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-methylsulfonylphenyl)-1-[4-[6-(trifluoromethoxy)-1,3-benzothiazol-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H20F3N3O4S2/c1-33(29,30)16-5-2-14(3-6-16)12-19(28)26-8-10-27(11-9-26)20-25-17-7-4-15(13-18(17)32-20)31-21(22,23)24/h2-7,13H,8-12H2,1H3
• InChI Key: LRHGNYSQLREJST-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)OC(F)(F)F
• Molecular Formula: C21H20F3N3O4S2
• Molecular Weight: 499.5 g/mol

Description

2-(4-(Methylsulfonyl)phenyl)-1-(4-(6-(trifluoromethoxy)benzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H20F3N3O4S2 and its molecular weight is 499.52. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Synthesis Strategies

Electrochemical syntheses of derivatives, such as 2-indolyl-5-arylsulfonyl-p-benzoquinone, involve oxidation steps with arylsulfinic acids and dimethylindole, showcasing a method to synthesize complex molecules for various applications (Nematollahi, Momeni, & Khazalpour, 2014).

Microwave-Assisted Synthesis

Efficient, eco-friendly microwave-assisted synthesis of novel compounds, such as 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone, demonstrates the use of green chemistry in creating complex structures with potential biological activities (Said et al., 2020).

Synthesis of Benzothiazole- and Benzimidazole-Based Heterocycles

Research into synthesizing benzothiazole- and benzimidazole-based heterocycles via reactions with aminopyrazoles and aminotriazole offers insights into developing novel compounds with potential applications in medicinal chemistry and materials science (Darweesh et al., 2016).

Antimicrobial and Antitubercular Agents

The synthesis and evaluation of sulfonyl derivatives as antimicrobial and antitubercular agents showcase the potential of novel chemical entities in combating infectious diseases and providing a basis for new therapeutic options (Suresh Kumar, Rajendra Prasad, & Chandrashekar, 2013).

Antiproliferative Activity of Novel Compounds

The design and synthesis of novel compounds with tetrazole moiety and their evaluation for antiproliferative activity against cancer cell lines highlight the ongoing research in developing new anticancer agents (Kommula, Polepalli, Jain, & Murty, 2018).